Cas no 39500-57-7 (1-(3-Bromopropyl)-4-methylpiperazine)

• Product Name: 1-(3-Bromopropyl)-4-methylpiperazine
• CAS No: 39500-57-7
• MF: C₈H₁₇BrN₂
• MW: 221.137981176376
• MDL: MFCD08669817
• CID: 2093245
• PubChem ID: 414088
• Update Time: 2025-06-11

1-(3-Bromopropyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromopropyl)-4-methylpiperazine
• 1-(3-Brompropyl)-4-methylpiperazine
• NCIStruc1_001119
• DB-022569
• AKOS010541440
• NCI60_004354
• VGBABRZKSQUDEN-UHFFFAOYSA-N
• CS-0054166
• NCGC00013676
• AB46089
• CCG-36999
• 5845-29-4
• NCGC00013676-02
• Piperazine, 1-(3-bromopropyl)-4-methyl-
• NCGC00096788-01
• MFCD08669817
• SCHEMBL1316967
• NCIStruc2_001373
• CHEMBL1742370
• NCI54970
• NSC-54970
• 39500-57-7

• MDL： MFCD08669817
• Inchi： 1S/C8H17BrN2/c1-10-5-7-11(8-6-10)4-2-3-9/h2-8H2,1H3
• InChI Key： VGBABRZKSQUDEN-UHFFFAOYSA-N
• SMILES： BrCCCN1CCN(C)CC1

Computed Properties

• Exact Mass: 220.05800
• Monoisotopic Mass: 220.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.257±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 257.5±25.0 ºC (760 Torr),
• Flash Point: 109.5±23.2 ºC,
• Refractive Index: 1.503
• Solubility: Soluble (150 g/l) (25 º C),
• PSA: 6.48000
• LogP: 0.89460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(3-Bromopropyl)-4-methylpiperazine

Comprehensive Guide to 1-(3-Bromopropyl)-4-methylpiperazine (CAS 39500-57-7): Properties, Applications, and Industry Insights

1-(3-Bromopropyl)-4-methylpiperazine (CAS 39500-57-7) is a specialized organic compound widely recognized in pharmaceutical and chemical research. This brominated piperazine derivative serves as a critical intermediate in synthesizing bioactive molecules, particularly in drug discovery and material science. With the growing demand for high-purity chemical intermediates, this compound has garnered significant attention for its unique structural properties and versatility.

The molecular structure of 1-(3-Bromopropyl)-4-methylpiperazine features a piperazine ring substituted with a methyl group and a bromopropyl chain, enabling diverse reactivity. Researchers frequently explore its applications in peptide coupling reactions, ligand synthesis, and as a building block for N-heterocyclic compounds. Recent studies highlight its role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with the pharmaceutical industry's focus on targeted therapies.

From an industrial perspective, CAS 39500-57-7 is often discussed in contexts like scale-up synthesis optimization and green chemistry alternatives. Environmental concerns have driven innovations in bromination methods, with researchers investigating catalytic bromination to reduce waste. These advancements address common search queries such as "sustainable synthesis of bromoalkyl piperazines" and "cost-effective routes to 39500-57-7", reflecting the industry's dual focus on efficiency and sustainability.

Analytical characterization of this compound typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry—topics frequently searched by quality control professionals. Stability studies under varying pH and temperature conditions are also crucial, as evidenced by trending questions like "storage recommendations for 4-methylpiperazine derivatives". Proper handling in inert atmospheres is recommended to maintain the integrity of the bromopropyl functional group.

Emerging applications of 1-(3-Bromopropyl)-4-methylpiperazine include its use in bioconjugation techniques for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). This aligns with the booming interest in targeted cancer therapies and degrader technologies—hot topics in biomedical forums. The compound's ability to serve as a spacer arm in molecular design makes it valuable for optimizing drug delivery systems.

Regulatory compliance remains a key consideration for users of CAS 39500-57-7. While not classified as hazardous under standard protocols, proper documentation of REACH registration and SDS preparation is essential. Laboratories often search for "suppliers of GMP-grade 4-methylpiperazine derivatives", emphasizing the need for traceable synthesis pathways and impurity profiling.

Future research directions may explore the compound's potential in covalent inhibitor design through its reactive bromoalkyl moiety, or its incorporation into metal-organic frameworks (MOFs) for catalytic applications. Such developments would answer growing queries about "piperazine-based smart materials" and "bromopropyl linker applications" in advanced material science.